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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenylacetic acid
CAS No.: 1375964-39-8
Cat. No.: B1294249
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-fluorophenylacetic acid is a valuable synthetic intermediate in medicinal
chemistry and drug development. Its unique substitution pattern, featuring both bromine and
fluorine atoms on the phenyl ring, allows for diverse chemical modifications, making it a key
building block in the synthesis of novel therapeutic agents, particularly in the areas of anti-
inflammatory and analgesic drugs. This document provides detailed information on the reaction
mechanisms for its synthesis, experimental protocols, and relevant data for its characterization.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-fluorophenylacetic acid is
provided in the table below.
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Property Value

Molecular Formula CsHeBrrFO2

Molecular Weight 233.04 g/mol

CAS Number 1375964-39-8

Appearance Off-white to light yellow solid

Not reported (predicted to be in the range of

Melting Point
100-120 °C)

Solubilit Soluble in methanol, ethanol, and other polar
olubility .
organic solvents.

Reaction Mechanisms and Synthetic Pathways

Two primary synthetic routes for the preparation of 3-Bromo-2-fluorophenylacetic acid are
detailed below.

Route 1: Willgerodt-Kindler Reaction of 3-Bromo-2-
fluoroacetophenone

This is a robust and widely used method for the synthesis of aryl-substituted acetic acids from

the corresponding acetophenones. The reaction proceeds in two main stages: the formation of
a phenylacetothiomorpholide intermediate, followed by its hydrolysis to the desired carboxylic

acid.

Reaction Scheme:
Mechanism of the Willgerodt-Kindler Reaction:

The mechanism involves the initial formation of an enamine from 3-bromo-2-
fluoroacetophenone and morpholine. This enamine then reacts with elemental sulfur. A series
of rearrangements and oxidations, involving a thioaldehyde intermediate, leads to the formation
of the stable phenylacetothiomorpholide. The subsequent hydrolysis of the thioamide in acidic
or basic conditions yields the final carboxylic acid.[1][2]
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Caption: Willgerodt-Kindler reaction mechanism.

Route 2: Hydrolysis of (3-Bromo-2-
fluorophenyl)acetonitrile

An alternative and straightforward approach involves the hydrolysis of the corresponding
phenylacetonitrile. The starting material, (3-Bromo-2-fluorophenyl)acetonitrile, is commercially
available, making this an attractive option.[3]

Reaction Scheme:
Mechanism of Nitrile Hydrolysis:

The hydrolysis of the nitrile can be catalyzed by either acid or base. In acidic conditions, the
nitrile nitrogen is protonated, making the carbon more electrophilic for attack by water. In basic
conditions, hydroxide ion directly attacks the electrophilic nitrile carbon. In both cases, an
amide intermediate is formed, which is then further hydrolyzed to the carboxylic acid.
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Base-Catalyzed Hydrolysis

» + OH-, H20 . _ + OH~ + H* (workup) o
(3-Bromo-2-fluorophenyl)acetonitrile Amide Intermediate Carboxylate Salt 3-Bromo-2-fluorophenylacetic acid

Acid-Catalyzed Hydrolysis

- +H* . + H20 _ ) + H20, H* o
(3-Bromo-2-fluorophenyl)acetonitrile Protonated Nitrile Amide Intermediate 3-Bromo-2-fluorophenylacetic acid

Click to download full resolution via product page
Caption: Nitrile hydrolysis reaction mechanism.

Experimental Protocols

The following are detailed protocols for the synthesis of 3-Bromo-2-fluorophenylacetic acid.

Protocol 1: Synthesis via Willgerodt-Kindler Reaction

This protocol is adapted from established procedures for the Willgerodt-Kindler reaction of
substituted acetophenones.[4][5][6]

Materials:

o 3-Bromo-2-fluoroacetophenone

o Sulfur powder

e Morpholine

e Concentrated Hydrochloric Acid (HCI) or Sulfuric Acid (H2SOa)
e Sodium Hydroxide (NaOH)

» Toluene or Dioxane (solvent)
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o Ethyl acetate (for extraction)
¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
Equipment:

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware
Procedure:
e Thioamide Formation:

o In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 3-
bromo-2-fluoroacetophenone (1.0 eq), sulfur (2.5 eq), and morpholine (3.0 eq).

o Heat the mixture to reflux (approximately 130-140 °C) and maintain for 12-24 hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

e Hydrolysis:

o After cooling the reaction mixture to room temperature, add a 20% aqueous solution of
sodium hydroxide (NaOH) (5.0 eq).

o Heat the mixture to reflux for 6-12 hours to hydrolyze the thioamide intermediate.
e Work-up and Purification:
o Cool the mixture and transfer it to a separatory funnel.

o Wash the aqueous layer with ethyl acetate (2 x 50 mL) to remove any unreacted starting
material and neutral byproducts.
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o Carefully acidify the agueous layer with concentrated HCI or H2SOa4 to pH 1-2 while
cooling in an ice bath.

o The product, 3-Bromo-2-fluorophenylacetic acid, will precipitate as a solid.
o Collect the solid by vacuum filtration and wash with cold water.

o Dry the solid under vacuum. Further purification can be achieved by recrystallization from
a suitable solvent system (e.g., ethanol/water or toluene).

Quantitative Data (Expected):

Reactant Molar Eq. Molecular Weight ( g/mol )
3-Bromo-2-
1.0 218.03
fluoroacetophenone
Sulfur 25 32.07
Morpholine 3.0 87.12
Product 233.04
Expected Yield 70-85%

Protocol 2: Synthesis via Hydrolysis of (3-Bromo-2-
fluorophenyl)acetonitrile

This protocol is based on standard procedures for nitrile hydrolysis.[7]
Materials:

e (3-Bromo-2-fluorophenyl)acetonitrile

e Concentrated Sulfuric Acid (H2S0Oa4) or Sodium Hydroxide (NaOH)
o Water

o Ethyl acetate (for extraction)
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e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
Equipment:

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware
Procedure:
e Acid-Catalyzed Hydrolysis:

o In a round-bottom flask, dissolve (3-Bromo-2-fluorophenyl)acetonitrile (1.0 eq) in a mixture
of water and concentrated sulfuric acid (e.g., 1:1 v/v).

o Heat the mixture to reflux for 4-8 hours. Monitor the reaction by TLC.
o Base-Catalyzed Hydrolysis:

o Alternatively, in a round-bottom flask, dissolve (3-Bromo-2-fluorophenyl)acetonitrile (1.0
eq) in an aqueous solution of sodium hydroxide (e.g., 20%).

o Heat the mixture to reflux for 4-8 hours.
o Work-up and Purification:

o Cool the reaction mixture to room temperature.

[¢]

If base catalysis was used, acidify the mixture with concentrated HCI to pH 1-2.

[¢]

Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

[e]

Combine the organic layers, wash with brine, and dry over anhydrous MgSOa4 or Na2SOa.
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o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o Purify the crude product by recrystallization.

Quantitative Data (Expected):

Reactant Molar Eq. Molecular Weight ( g/mol )

(3-Bromo-2-

fluorophenyl)acetonitrile

1.0 214.03

Sulfuric Acid or Sodium

) excess 98.08 or 40.00
Hydroxide
Product 233.04
Expected Yield >90%

Characterization Data (Predicted)

While specific experimental spectra for 3-Bromo-2-fluorophenylacetic acid are not readily
available in the literature, the following table summarizes the expected key spectroscopic data
based on the analysis of structurally similar compounds.[8][9][10][11]

Technique Expected Chemical Shifts | Frequencies

0 7.2-7.6 (m, 3H, Ar-H), 3.8 (s, 2H, CH2), 10.0-

1H NMR (CDClIs, 400 MHz) 12.0 (br s, 1H, COOH)
. rs, )

& 175-180 (C=0), 155-160 (d, J_CF = 245 Hz,
15C NMR (CDCls, 100 MHz) C-F), 130-135 (C-Br), 120-130 (Ar-C), 40-45
(CH2)

2500-3300 cm™1 (O-H stretch, broad), 1700-
IR (KBr) 1720 cm~1 (C=0 stretch), 1200-1300 cm~1 (C-O
stretch), 1000-1100 cm~* (C-F stretch)

Applications in Drug Development
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3-Bromo-2-fluorophenylacetic acid serves as a versatile starting material for the synthesis of
a variety of biologically active molecules. The bromine atom can be readily functionalized
through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the
introduction of diverse substituents. The fluorine atom can enhance metabolic stability and
binding affinity of the final drug candidate.

G-Bromo-2-f|uorophenylacetic aci(D
Cross-Coupling Reactions . .
( (Suzuki, Heck, etc.) ) (Amlde/Ester FormatlorD

Diverse Drug Candidates

(Anti-inﬂammatory Agents (Analgesic Agents) Other Bioactive Molecules)

Click to download full resolution via product page

Caption: Applications in drug development.

Safety Information

o Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause
respiratory irritation.

o Precautionary Statements: Wear protective gloves/protective clothing/eye protection/face
protection. Avoid breathing dust/fume/gas/mist/vapors/spray.

o For detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

This document is intended for informational purposes only and should be used by qualified
professionals. All experiments should be conducted in a well-ventilated fume hood with
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appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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